Cas no 1249613-07-7 (2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid)

2-(4,5-Dimethyl-4H-1,2,4-triazol-3-yl)acetic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole core with methyl substituents at the 4- and 5-positions. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its functionalized triazole scaffold, which serves as a versatile intermediate for further derivatization. The acetic acid moiety enhances its solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. Its structural rigidity and potential for hydrogen bonding make it suitable for applications in coordination chemistry and as a building block for bioactive molecules. The compound’s stability under standard conditions ensures reliable handling and storage.
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid structure
1249613-07-7 structure
Product Name:2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
CAS No:1249613-07-7
MF:C6H9N3O2
MW:155.154560804367
CID:2085944
PubChem ID:61378223
Update Time:2025-06-08

2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dimethyl-4H-1,2,4-triazole-3-acetic Acid
    • NPBCPHCTDOTRLH-UHFFFAOYSA-N
    • 2-(4,5-Dimethyl-4h-1,2,4-triazol-3-yl)acetic acid
    • 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
    • Inchi: 1S/C6H9N3O2/c1-4-7-8-5(9(4)2)3-6(10)11/h3H2,1-2H3,(H,10,11)
    • InChI Key: NPBCPHCTDOTRLH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CC1N(C)C(C)=NN=1

Computed Properties

  • Exact Mass: 155.069
  • Monoisotopic Mass: 155.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68A^2

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: NA
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D480020-10mg
4,5-Dimethyl-4H-1,2,4-triazole-3-acetic Acid
1249613-07-7
10mg
$207.00 2023-05-18
TRC
D480020-100mg
4,5-Dimethyl-4H-1,2,4-triazole-3-acetic Acid
1249613-07-7
100mg
$ 1800.00 2023-09-07
Chemenu
CM392420-250mg
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
1249613-07-7 95%+
250mg
$384 2023-01-10
Chemenu
CM392420-500mg
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
1249613-07-7 95%+
500mg
$512 2023-01-10
Chemenu
CM392420-1g
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
1249613-07-7 95%+
1g
$640 2023-01-10
Chemenu
CM392420-5g
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
1249613-07-7 95%+
5g
$1897 2023-01-10
Chemenu
CM392420-10g
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
1249613-07-7 95%+
10g
$2814 2023-01-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7589-100MG
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
1249613-07-7 95%
100MG
¥ 1,075.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7589-250MG
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
1249613-07-7 95%
250MG
¥ 1,716.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7589-500MG
2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid
1249613-07-7 95%
500MG
¥ 2,864.00 2023-03-31

Additional information on 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid

Recent Advances in the Study of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1249613-07-7)

The compound 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1249613-07-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its triazole moiety, combined with the acetic acid functional group, makes it a valuable scaffold for designing molecules with enhanced bioactivity. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

One of the most notable advancements involves the application of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid in the synthesis of small-molecule inhibitors for inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by selectively inhibiting the NF-κB signaling pathway. The study reported a significant reduction in pro-inflammatory cytokine production in vitro, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid derivatives. A preclinical study conducted by a team at the National Cancer Institute revealed that certain analogs of this compound exhibit strong antiproliferative effects against a panel of cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies indicated that these compounds induce apoptosis through the activation of caspase-3 and PARP cleavage, highlighting their potential as chemotherapeutic agents.

The synthesis and optimization of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid derivatives have also been a focus of recent research. Advances in green chemistry have enabled the development of more efficient and environmentally friendly synthetic routes. For instance, a 2022 study in Organic Process Research & Development reported a novel one-pot synthesis method that significantly improves yield and reduces waste, making the production process more sustainable.

Despite these promising findings, challenges remain in the clinical translation of 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's structural flexibility and demonstrated bioactivity make it a compelling candidate for further investigation.

In conclusion, 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1249613-07-7) represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory to anticancer therapies. Continued research into its derivatives and mechanisms of action will likely yield valuable insights and potentially lead to the development of novel therapeutic agents. This briefing underscores the importance of ongoing exploration and optimization of this compound to fully realize its potential in the pharmaceutical industry.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd